3-Bromo-7-iodo-1H-pyrrolo[3,2-C]pyridin-4-amine
Overview
Description
The compound “3-Bromo-7-iodo-1H-pyrrolo[3,2-C]pyridin-4-amine” belongs to a class of organic compounds known as pyrrolopyridines . Pyrrolopyridines are compounds containing a pyrrolopyridine moiety, which consists of a pyrrole ring fused to a pyridine ring .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, pyrazolo-pyridines, a closely related class of compounds, have been synthesized from both preformed pyrazole or pyridine .Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pyrrole ring fused to a pyridine ring, with bromine and iodine substituents .Scientific Research Applications
Catalysis and Chemical Synthesis
3-Bromo-7-iodo-1H-pyrrolo[3,2-c]pyridin-4-amine serves as a precursor in the synthesis of complex organic compounds. For instance, its reactions catalyzed by palladium compounds have led to the formation of 3-alkynyl derivatives. These derivatives, under further reactions, yield pyrrolo[3,2-c]cinnolines and other heterocyclic compounds, showcasing its utility in the development of novel organic synthesis pathways (Ames & Bull, 1982). Furthermore, the compound has been involved in enantioselective A(3) reactions, leading to propargylamines with high enantiomeric excess, highlighting its role in asymmetric synthesis and the creation of compounds with potential biological activity (Zhao & Seidel, 2015).
Advanced Material and Drug Design
This compound's derivatives find applications in the design and synthesis of advanced materials and potential drug molecules. Its role in the creation of sterically hindered primary amines demonstrates its utility in generating compounds with unique chemical and physical properties, which can be crucial for developing new materials and pharmaceuticals (Jirkovsky, Greenblatt, & Baudy, 1991). The sustainable catalysis methodologies involving pyrrole synthesis from secondary alcohols, where this compound could potentially serve as an intermediate, further indicate its significance in green chemistry and the production of environmentally friendly chemicals (Michlik & Kempe, 2013).
Heterocyclic Chemistry and Functional Materials
The compound's ability to undergo transformations into various heterocyclic structures is of great interest in heterocyclic chemistry. For example, the transformation of pyrrolidine-derived propargylamines into allenes without loss of enantiopurity showcases the potential of this compound derivatives in synthesizing structurally complex and functionally diverse molecules (Zhao & Seidel, 2015). Additionally, its derivatives have been utilized in synthesizing pyrrole and pyrrole derivatives, essential in many biological molecules like heme and chlorophyll, underlining its importance in biochemistry and pharmaceutical sciences (Anderson & Liu, 2000).
Properties
IUPAC Name |
3-bromo-7-iodo-1H-pyrrolo[3,2-c]pyridin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrIN3/c8-3-1-11-6-4(9)2-12-7(10)5(3)6/h1-2,11H,(H2,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMCFGMNIVLVVPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(N1)C(=CN=C2N)I)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrIN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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